Cas no 574731-05-8 (methyl({1-4-(trifluoromethyl)phenylethyl})amine)

• Product Name: methyl({1-4-(trifluoromethyl)phenylethyl})amine
• CAS No: 574731-05-8
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD09763629
• CID: 345236
• PubChem ID: 21251050
• Update Time: 2025-07-24

methyl({1-4-(trifluoromethyl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,a-dimethyl-4-(trifluoromethyl)-
• ALPHA,N-DIMETHYL-4-(TRIFLUOROMETHYL)BENZYLAMINE
• N-Methyl-1-[4-(trifluoromethyl)phenyl]ethylamine
• BS-53324
• N-Methyl-1-(4-trifluoromethylphenyl)ethanamine
• (+/-)-Alpha,N-dimethyl-4-(trifluoromethyl)benzylamine
• AKOS000187176
• N12685
• SB77936
• MFCD09763629
• Methyl((1-[4-(trifluoromethyl)phenyl]ethyl))amine
• methyl({1-[4-(trifluoromethyl)phenyl]ethyl})amine
• SCHEMBL2669013
• EN300-32167
• AKOS022480464
• CS-0160377
• N-Methyl-1-(4-(trifluoromethyl)phenyl)ethanamine
• N-methyl-1-[4-(trifluoromethyl)phenyl]ethanamine
• Z300012240
• SB48641
• NCGC00374104-01
• HJCYBPVJJPKIFJ-UHFFFAOYSA-N
• 574731-05-8
• N-methyl-1-[4-(trifluoromethyl)phenyl]ethanamine HCl
• DB-213462
• (alphaS)-N,alpha-Dimethyl-4-(Trifluoromethyl)-Benzenemethanamine
• (1S)-N-Methyl-1-[4-(trifluoromethyl)phenyl]ethylamine
• (R)-N-methyl-1-(4-(trifluoromethyl)phenyl)ethan-1-amine
• (1R)-N-Methyl-1-[4-(trifluoromethyl)phenyl]ethylamine
• methyl({1-4-(trifluoromethyl)phenylethyl})amine

• MDL： MFCD09763629
• Inchi： 1S/C10H12F3N/c1-7(14-2)8-3-5-9(6-4-8)10(11,12)13/h3-7,14H,1-2H3
• InChI Key： HJCYBPVJJPKIFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)NC)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

methyl({1-4-(trifluoromethyl)phenylethyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl({1-4-(trifluoromethyl)phenylethyl})amine

Recent Advances in the Study of Methyl({1-4-(trifluoromethyl)phenylethyl})amine (CAS: 574731-05-8) in Chemical Biology and Pharmaceutical Research

Methyl({1-4-(trifluoromethyl)phenylethyl})amine (CAS: 574731-05-8) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl group and amine functionality, has demonstrated potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this molecule, particularly the presence of the trifluoromethyl group, contribute to its enhanced metabolic stability and binding affinity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis, characterization, and biological evaluation of methyl({1-4-(trifluoromethyl)phenylethyl})amine. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its scalability and purity, which are critical for pharmaceutical applications. The study also explored its potential as a building block for more complex molecules, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The trifluoromethyl group's electron-withdrawing properties were found to significantly influence the compound's reactivity and interaction with biological targets.

In addition to its synthetic utility, methyl({1-4-(trifluoromethyl)phenylethyl})amine has been investigated for its pharmacological properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile were noted as key advantages. These findings suggest potential therapeutic applications, though further in vivo studies are required to validate these effects.

The role of methyl({1-4-(trifluoromethyl)phenylethyl})amine in drug discovery has also been underscored by its inclusion in high-throughput screening (HTS) libraries. Its structural versatility allows for the generation of diverse derivatives, enabling researchers to explore structure-activity relationships (SAR) and optimize lead compounds. Recent computational studies have employed molecular docking and dynamics simulations to predict its binding modes with various protein targets, providing valuable insights for rational drug design.

Despite these advancements, challenges remain in the widespread application of methyl({1-4-(trifluoromethyl)phenylethyl})amine. Issues such as synthetic scalability, cost-effectiveness, and potential off-target effects need to be addressed. Future research directions may include the development of greener synthetic methodologies, detailed toxicological assessments, and expanded biological testing to uncover new therapeutic avenues. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound.

In conclusion, methyl({1-4-(trifluoromethyl)phenylethyl})amine (CAS: 574731-05-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for drug discovery and development. Continued research efforts will likely uncover additional applications and optimize its utility in addressing unmet medical needs.